Cas no 175205-17-1 (Thiourea,N-(4-cyclohexylphenyl)-)

• Product Name: Thiourea,N-(4-cyclohexylphenyl)-
• CAS No: 175205-17-1
• MF: C₁₃H₁₈N₂S
• MW: 234.360421657562
• CID: 111901
• PubChem ID: 2732180
• Update Time: 2025-05-20

Thiourea,N-(4-cyclohexylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(4-cyclohexylphenyl)-
• (4-cyclohexylphenyl)thiourea
• N-(4-cyclohexylphenyl)thiourea
• DTXSID10369711
• NUOXMWHYKUBMNI-UHFFFAOYSA-N
• Cyto9C5
• 175205-17-1
• 4-cyclohexylphenylthiourea
• Thiourea, N-(4-cyclohexylphenyl)-
• Oprea1_095573
• SCHEMBL3428205
• CCG-244639
• NS00016080
• 1-(4-Cyclohexylphenyl)thiourea

• Inchi： 1S/C13H18N2S/c14-13(16)15-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h6-10H,1-5H2,(H3,14,15,16)
• InChI Key： NUOXMWHYKUBMNI-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC(=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 234.11924
• Monoisotopic Mass: 234.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 38.05

Additional information on Thiourea,N-(4-cyclohexylphenyl)-

Thiourea, N-(4-cyclohexylphenyl)- (CAS No. 175205-17-1): An Overview of Its Structure, Properties, and Applications

Thiourea, N-(4-cyclohexylphenyl)- (CAS No. 175205-17-1) is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of thioureas, which are derivatives of urea where one or both oxygen atoms are replaced by sulfur atoms. The presence of the N-(4-cyclohexylphenyl) substituent imparts distinct characteristics that make it a valuable component in various applications.

The molecular formula of Thiourea, N-(4-cyclohexylphenyl)- is C₁₃H₁₈N₂S, and its molecular weight is approximately 246.36 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its melting point is around 130-132°C, and it exhibits moderate stability under standard laboratory conditions.

The structural uniqueness of Thiourea, N-(4-cyclohexylphenyl)- lies in the combination of the thiourea moiety and the cyclohexylphenyl group. The thiourea functionality is known for its ability to form hydrogen bonds, which can influence the compound's interactions with biological targets and other molecules. The cyclohexylphenyl substituent adds hydrophobicity and rigidity to the molecule, which can affect its solubility and binding properties.

In medicinal chemistry, Thiourea, N-(4-cyclohexylphenyl)- has been explored for its potential therapeutic applications. Recent studies have shown that compounds with similar structures exhibit anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that a series of N-substituted thioureas, including N-(4-cyclohexylphenyl)thiourea, demonstrated potent inhibition of inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that these compounds could be developed into novel anti-inflammatory agents for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its medicinal applications, Thiourea, N-(4-cyclohexylphenyl)- has also found use in materials science. Its ability to form stable complexes with various metal ions makes it a promising candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent study in the journal Chemical Communications highlighted the synthesis of a MOF using N-(4-cyclohexylphenyl)thiourea as a ligand, which exhibited high surface area and excellent gas adsorption properties.

The synthesis of Thiourea, N-(4-cyclohexylphenyl)- typically involves the reaction of 4-cyclohexylaniline with carbon disulfide in the presence of a base such as potassium hydroxide. This reaction proceeds via the formation of an intermediate dithiocarbamate salt, which is then hydrolyzed to yield the desired thiourea product. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

In terms of safety and handling, while Thiourea, N-(4-cyclohexylphenyl)- is not classified as a hazardous material under current regulations, it should still be handled with care to avoid inhalation or skin contact. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when working with this compound in laboratory settings.

To summarize, Thiourea, N-(4-cyclohexylphenyl)- (CAS No. 175205-17-1) is a versatile chemical compound with unique structural features that make it valuable in both medicinal chemistry and materials science. Its potential therapeutic applications in anti-inflammatory treatments and its use in the development of advanced materials highlight its significance in modern research. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to remain an important subject of investigation for years to come.